Cas no 6961-75-7 (3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1))

3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1) structure
6961-75-7 structure
Product Name:3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1)
CAS No:6961-75-7
MF:C10H6Cl2NaO3
MW:268.048612117767
CID:513803
PubChem ID:54599387
Update Time:2025-04-19

3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid,4-(2,4-dichlorophenyl)-2-oxo-, sodium salt (1:1)
    • sodium,(E)-4-(2,4-dichlorophenyl)-2-oxobut-3-enoic acid
    • sodium;(E)-4-(2,4-dichlorophenyl)-2-oxobut-3-enoic acid
    • NSC-62756
    • NSC62756
    • DTXSID90712746
    • 6961-75-7
    • Inchi: 1S/C10H6Cl2O3.Na/c11-7-3-1-6(8(12)5-7)2-4-9(13)10(14)15;/h1-5H,(H,14,15);/q;+1/b4-2+;
    • InChI Key: DLANQZVNOKRIRL-VEELZWTKSA-N
    • SMILES: ClC1C=C(C=CC=1/C=C/C(C(=O)O)=O)Cl.[Na+]

Computed Properties

  • Exact Mass: 266.959
  • Monoisotopic Mass: 266.959
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Density: 1.507
  • Boiling Point: 391.3°C at 760 mmHg
  • Flash Point: 190.5°C
  • Refractive Index: 1.634
  • PSA: 54.37000
  • LogP: 2.66030

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